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molecular formula C9H13N3O2 B8503470 Sec-butyl-(5-nitro-pyridin-2-yl)-amine

Sec-butyl-(5-nitro-pyridin-2-yl)-amine

Cat. No. B8503470
M. Wt: 195.22 g/mol
InChI Key: CPCXMFKPCLHODI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07714126B2

Procedure details

2-Bromo-5-nitropyridine (341 mg, 1.68 mmol), (S)-(+)-sec butylamine (123 mg, 1.68 mmol), and finely ground potassium carbonate (707 mg, 5.1 mmol) were heated to 80° C. in 15 mL anhydrous DMF for 3.5 hrs. The mixture was diluted with EtOAc, extracted with H2O and dried over MgSO4. The EtOAc layer was filtered, evaporated to dryness and purified by flash chromatography to yield 233 mg. ES-MS calcd for C9H13N3O2 (m/e) 195.22, obsd 196.1 (M+H).
Name
2-Bromo-5-nitropyridine
Quantity
341 mg
Type
reactant
Reaction Step One
Name
(S)-(+)-sec butylamine
Quantity
123 mg
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
707 mg
Type
reactant
Reaction Step One
Name
DMF
Quantity
15 mL
Type
solvent
Reaction Step One
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
sec-butyl-(5-nitro-pyridin-2-yl)-amine

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][N:3]=1.[C@@H:11]([NH2:15])([CH2:13][CH3:14])[CH3:12].C(=O)([O-])[O-].[K+].[K+]>CN(C=O)C.CCOC(C)=O>[CH:11]([NH:15][C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][N:3]=1)([CH2:13][CH3:14])[CH3:12] |f:2.3.4|

Inputs

Step One
Name
2-Bromo-5-nitropyridine
Quantity
341 mg
Type
reactant
Smiles
BrC1=NC=C(C=C1)[N+](=O)[O-]
Name
(S)-(+)-sec butylamine
Quantity
123 mg
Type
reactant
Smiles
[C@H](C)(CC)N
Name
potassium carbonate
Quantity
707 mg
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
DMF
Quantity
15 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with H2O
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
The EtOAc layer was filtered
CUSTOM
Type
CUSTOM
Details
evaporated to dryness
CUSTOM
Type
CUSTOM
Details
purified by flash chromatography
CUSTOM
Type
CUSTOM
Details
to yield 233 mg

Outcomes

Product
Name
sec-butyl-(5-nitro-pyridin-2-yl)-amine
Type
Smiles
C(C)(CC)NC1=NC=C(C=C1)[N+](=O)[O-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.